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Compound of Interest

Compound Name:
N-(4-chlorophenyl)-2-(2-

methylphenoxy)acetamide

Cat. No.: B5735526

Get Quote

Executive Summary
N-(4-chlorophenyl)-2-(2-methylphenoxy)acetamide is a lipophilic small molecule (MW:

275.73 g/mol ) utilized primarily as a pharmacological probe. Its structural core—a

phenoxyacetamide linker connecting an ortho-substituted phenol to a para-chlorinated aniline

—imparts significant biological activity.

Key Applications:

Cytotoxicity Screening: Evaluation of antiproliferative potency in cancer lines (e.g., HepG2,

MCF-7).[1][2]

Neuroprotection Assays: Investigation of protection against glutamate-induced oxidative

stress.

Mechanistic Studies: Modulation of apoptotic pathways (Caspase-3/9) and reactive oxygen

species (ROS) generation.

Physicochemical Properties & Handling[3]
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Property Specification

Chemical Formula C₁₅H₁₄ClNO₂

Molecular Weight 275.73 g/mol

CAS Number
Not widely listed; treat as custom

synthesis/library compound

Solubility
Insoluble in water; Soluble in DMSO (>50 mM),

Ethanol

LogP (Predicted) ~3.2 – 3.8 (Highly Lipophilic)

Appearance White to off-white crystalline solid

Storage -20°C (Desiccated); Protect from light

Critical Handling Note:
This compound is prone to precipitation in aqueous media if not handled correctly. A "step-

down" dilution method (see Protocol 1) is mandatory to prevent micro-crystal formation, which

causes false-negative results in absorbance assays.

Experimental Protocols
Protocol 1: Solubilization and Vehicle Preparation
Objective: Create a stable stock solution and prevent precipitation in cell culture media.

Materials:

Compound Powder (C₁₅H₁₄ClNO₂)

Dimethyl Sulfoxide (DMSO), Cell Culture Grade (Sigma-Aldrich/ATCC)

Vortex Mixer

0.22 µm PTFE Syringe Filter (optional for sterilization)

Procedure:
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Stock Preparation (50 mM):

Weigh 13.79 mg of compound.

Dissolve in 1.0 mL of 100% DMSO.

Vortex vigorously for 30 seconds until clear.

Aliquot: Dispense into 50 µL aliquots and freeze at -20°C. Do not repeated freeze-thaw.

Working Solution (Step-Down Dilution):

Goal: Final assay concentration of 100 µM (0.2% DMSO).

Step A (Intermediate): Dilute 50 mM stock 1:10 in sterile PBS or Media to get 5 mM. (Note:

Some precipitation may occur; if so, keep in 100% DMSO and dilute directly into media

with rapid mixing).

Step B (Final): Add 2 µL of 50 mM Stock directly to 1 mL of warm culture media while

vortexing the media.

Validation: Inspect under 20x microscopy. If crystals are visible, sonicate media for 5

minutes at 37°C.

Protocol 2: Cytotoxicity Screening (MTT Assay)
Objective: Determine the IC₅₀ value in mammalian cell lines (e.g., HepG2, HEK293).

Workflow Diagram (Graphviz):
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Caption: Standard workflow for evaluating the antiproliferative activity of phenoxyacetamide

derivatives.

Step-by-Step:

Seeding: Plate cells (e.g., 5,000 cells/well) in a 96-well plate. Incubate for 24 hours.

Treatment:

Prepare 2x concentrations of the compound in media (200, 100, 20, 2, 0.2 µM).

Remove old media (or add 100 µL 2x to 100 µL existing media).

Controls:

Negative: 0.2% DMSO only.

Positive: Doxorubicin (1 µM) or Staurosporine.

Incubation: Incubate for 48 hours at 37°C/5% CO₂.

Readout: Add MTT reagent (0.5 mg/mL final), incubate 3-4 hours, solubilize formazan, and

read OD at 570 nm.

Data Analysis: Calculate % Viability =

. Plot Log(Concentration) vs. % Viability to determine IC₅₀.

Protocol 3: Mechanistic Investigation (ROS & Apoptosis)
Rationale: Phenoxyacetamides often induce apoptosis via oxidative stress or PARP inhibition.

Signaling Pathway Hypothesis:
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Caption: Putative mechanism of action for N-aryl-phenoxyacetamides involving ROS

generation and apoptotic signaling.

ROS Detection Protocol:
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Probe: Use DCFH-DA (2',7'-dichlorofluorescin diacetate).

Treatment: Treat cells with IC₅₀ concentration of the compound for 6–12 hours.

Staining: Wash cells with PBS, add 10 µM DCFH-DA in serum-free media.

Incubation: 30 minutes at 37°C in dark.

Analysis: Measure fluorescence (Ex/Em: 485/535 nm) via flow cytometry or plate reader.

Expectation: If the compound acts via oxidative stress (common for this class),

fluorescence will increase >2-fold vs. vehicle.

Troubleshooting & Optimization
Issue Probable Cause Solution

Precipitation in Media
Concentration too high (>100

µM) or rapid addition.

Pre-dilute in warm media;

vortex immediately. Do not

exceed 0.5% DMSO.

Inconsistent IC₅₀ Evaporation in outer wells.

Use PBS in edge wells (edge

effect). Ensure DMSO % is

constant across all doses.

Low Solubility Cold media used for dilution.
Warm media to 37°C before

adding the compound stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b5735526?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5735526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

